Cas no 2229655-69-8 (3-(4-ethylcyclohexyl)prop-2-en-1-ol)

• Product Name: 3-(4-ethylcyclohexyl)prop-2-en-1-ol
• CAS No: 2229655-69-8
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5975563
• PubChem ID: 165614509
• Update Time: 2025-07-04

3-(4-ethylcyclohexyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylcyclohexyl)prop-2-en-1-ol
• 2229655-69-8
• EN300-1809041

• Inchi： 1S/C11H20O/c1-2-10-5-7-11(8-6-10)4-3-9-12/h3-4,10-12H,2,5-9H2,1H3/b4-3+
• InChI Key： RHSZPDJURFMXGQ-ONEGZZNKSA-N
• SMILES： OC/C=C/C1CCC(CC)CC1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-ethylcyclohexyl)prop-2-en-1-ol

3-(4-Ethylcyclohexyl)prop-2-en-1-ol: A Comprehensive Overview

The compound 3-(4-ethylcyclohexyl)prop-2-en-1-ol, identified by the CAS number 2229655-69-8, is a versatile organic molecule with significant applications in various fields. This compound belongs to the class of alcohols, specifically a secondary alcohol, and its structure comprises a cyclohexane ring substituted with an ethyl group and a propenol moiety. The molecule's unique structure endows it with distinctive chemical and physical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 3-(4-ethylcyclohexyl)prop-2-en-1-ol in the field of material science. Researchers have explored its use as a precursor for synthesizing advanced polymers and composites. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be employed as a building block for creating high-strength, lightweight materials suitable for aerospace applications. The study emphasized the importance of understanding the molecular interactions and reaction mechanisms involving this compound to optimize its performance in such applications.

In addition to its role in materials science, 3-(4-ethylcyclohexyl)prop-2-en-1-ol has also gained attention in the pharmaceutical industry. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively studied. A 2023 research article in Organic Process Research & Development reported that this compound can significantly enhance the enantioselectivity of certain reactions, leading to the production of high-purity chiral compounds. This advancement is particularly valuable in drug development, where the stereochemistry of molecules plays a critical role in their efficacy and safety.

The synthesis of 3-(4-ethylcyclohexyl)prop-2-en-1-ol has been optimized through various methodologies. Traditional approaches involve multi-step reactions, including Grignard additions and hydroxylation processes. However, recent advancements have introduced more efficient routes, such as catalytic asymmetric hydrogenation and enzymatic transformations. These methods not only improve yield but also reduce environmental impact by minimizing waste and energy consumption.

The physical properties of 3-(4-ethylcyclohexyl)prop-2-en-1-ol are well-documented, with a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and diethyl ether makes it amenable to various chemical reactions. Furthermore, its stability under normal storage conditions ensures ease of handling and transportation.

The application of 3-(4-Ethylcyclohexyl)propenol extends beyond traditional chemical synthesis into areas such as fragrance formulation and agrochemicals. Its pleasant odor profile has made it a candidate for use in perfumery, while its biodegradability makes it suitable for eco-friendly agricultural products. Recent studies have also explored its potential as a bio-based alternative to petroleum-derived chemicals, aligning with global efforts to promote sustainability.

In conclusion, CAS No 2229655698, or 3-(4-Ethylcyclohexyl)propenol, stands out as a multifaceted compound with diverse applications across industries. Its unique chemical properties, combined with ongoing research into its synthesis and utilization, position it as a key player in advancing modern chemistry and materials science.